Cas no 12216-87-4 (Benzenediazonium,5-[(dimethylamino)sulfonyl]-2-methyl-)

• Product Name: Benzenediazonium,5-[(dimethylamino)sulfonyl]-2-methyl-
• CAS No: 12216-87-4
• MF: C₉H₁₂N₃O₂S
• MW: 226.275480270386
• CID: 196630
• PubChem ID: 71434838
• Update Time: 2025-04-19

Benzenediazonium,5-[(dimethylamino)sulfonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,5-[(dimethylamino)sulfonyl]-2-methyl-
• 5-[(Dimethylamino)sulfonyl]-2-methylbenzenediazonium
• 5-(Dimethylsulfamoyl)-2-methylbenzenediazonium
• LogP
• DTXSID901217378
• 12216-87-4

• Inchi： 1S/C9H12N3O2S/c1-7-4-5-8(6-9(7)11-10)15(13,14)12(2)3/h4-6H,1-3H3/q+1
• InChI Key： GZZYYFSARFMSHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+]#N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 226.06516
• Monoisotopic Mass: 226.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 65.53